Cas no 1361708-79-3 (3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine)

• Product Name: 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine
• CAS No: 1361708-79-3
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926912
• Update Time: 2025-06-23

3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-10-5-11(15)12(16-6-10)7-2-8(13)4-9(14)3-7/h2-6H,1H3
• InChI Key： XVURWQBHLWZXGS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=C(C=C(C=1)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine

Introduction to 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine (CAS No. 1361708-79-3) and Its Significance in Modern Chemical Research

3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine, identified by the chemical identifier CAS No. 1361708-79-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom incorporated into its six-membered ring structure. The presence of multiple substituents, including chlorine atoms and a methoxy group, imparts unique electronic and steric properties to the molecule, making it a versatile intermediate in synthetic chemistry.

The structural features of 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine make it particularly valuable in the development of novel pharmaceutical agents. The combination of chloro substituents at the 2- and 3,5-positions enhances its reactivity, allowing for further functionalization through various chemical transformations. This reactivity is crucial for constructing more complex molecular architectures, which are often required in drug design. Additionally, the methoxy group at the 5-position contributes to the molecule's stability while maintaining its ability to participate in hydrogen bonding interactions, a key consideration in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. These compounds have shown promise as scaffolds for drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of substituents in 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine makes it an attractive candidate for further investigation. Researchers have leveraged its structural framework to develop analogs with enhanced binding affinity and selectivity for biological targets.

One of the most compelling aspects of 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine is its role as a key intermediate in synthesizing more complex molecules. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing inhibitors that target specific kinases, researchers aim to develop treatments that can modulate these pathways effectively.

The synthesis of 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine involves multi-step organic reactions that highlight the compound's synthetic utility. The chlorination process at the 2- and 3,5-positions typically employs reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), while the methoxylation step can be achieved using methyl iodide or dimethyl sulfate in the presence of a base catalyst. These synthetic strategies not only demonstrate the compound's versatility but also provide insights into optimizing reaction conditions for high yields and purity.

Advances in computational chemistry have further enhanced our understanding of 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine's behavior. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is invaluable for designing modified versions of the molecule that could improve its pharmacological properties. For example, computational studies have helped identify optimal positions for additional substituents that could enhance binding affinity or metabolic stability.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors based on pyridine derivatives due to their favorable pharmacokinetic profiles. 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine serves as a building block for such inhibitors by providing a rigid scaffold with multiple sites for functionalization. Its incorporation into drug candidates has led to several promising candidates entering preclinical development stages. These early-stage findings underscore its importance as a pharmacophore in modern drug discovery.

Moreover, the environmental impact of synthesizing and utilizing 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine is an area of growing concern. As part of sustainable chemistry efforts, researchers are exploring greener synthetic routes that minimize waste and reduce hazardous byproducts. Catalytic methods and solvent-free reactions are being investigated as alternatives to traditional synthetic approaches. These innovations not only improve efficiency but also align with global efforts to promote environmentally responsible chemical practices.

The future prospects for 3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to expand, so does the demand for specialized intermediates like this one. By integrating cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process significantly.

In conclusion,3-Chloro-2-(3,5-dichlorophenyl)-5-methoxypyridine (CAS No. 1361708-79-3) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development. Its unique structural properties make it an invaluable tool for constructing novel therapeutic agents targeting various diseases. As research progresses，this compound will continue to play a pivotal role in shaping the future of medicinal chemistry。